Cas no 731862-19-4 (Benzaldehyde, 4,4'-(phenylphosphinidene)bis-)

• Product Name: Benzaldehyde, 4,4'-(phenylphosphinidene)bis-
• CAS No: 731862-19-4
• MF: C₂₀H₁₅O₂P
• MW: 318.305666208267
• CID: 542885
• PubChem ID: 71404265
• Update Time: 2025-04-19

Benzaldehyde, 4,4'-(phenylphosphinidene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-(phenylphosphinidene)bis-
• 4-[(4-formylphenyl)-phenylphosphanyl]benzaldehyde
• 731862-19-4
• DTXSID00825119
• 4,4'-(Phenylphosphanediyl)dibenzaldehyde
• SCHEMBL21734366

• Inchi： 1S/C20H15O2P/c21-14-16-6-10-19(11-7-16)23(18-4-2-1-3-5-18)20-12-8-17(15-22)9-13-20/h1-15H
• InChI Key： JBUNDSWITSPHNB-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(C=O)=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 318.08096671g/mol
• Monoisotopic Mass: 318.08096671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų